Cas no 2411246-28-9 (N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride)

• Product Name: N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride
• CAS No: 2411246-28-9
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 5683639
• PubChem ID: 165767994
• Update Time: 2025-05-19

N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26578347
• 2411246-28-9
• Z3563223557
• N-methyl-N-[(5-methylpyridin-2-yl)methyl]sulfamoyl fluoride
• N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride

• Inchi： 1S/C8H11FN2O2S/c1-7-3-4-8(10-5-7)6-11(2)14(9,12)13/h3-5H,6H2,1-2H3
• InChI Key： KTRIXFRUCMJJCV-UHFFFAOYSA-N
• SMILES： S(N(C)CC1C=CC(C)=CN=1)(=O)(=O)F

Computed Properties

• Exact Mass: 218.05252693g/mol
• Monoisotopic Mass: 218.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride

Comprehensive Overview of N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride (CAS No. 2411246-28-9)

N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride (CAS No. 2411246-28-9) is a specialized sulfamoyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often referred to in abbreviated forms such as MMPMSF, belongs to a class of organofluorine compounds, which are widely studied for their reactivity and utility in synthetic chemistry. The presence of both methylpyridinyl and sulfamoyl fluoride moieties makes it a versatile intermediate for further chemical modifications.

In the context of modern research, N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride is frequently explored for its role in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a protease inhibitor, given the ability of sulfamoyl fluoride groups to interact with enzyme active sites. This aligns with current trends in targeted therapy and precision medicine, where compounds like MMPMSF could contribute to the development of novel therapeutics. Additionally, its fluorinated structure makes it relevant in PET (Positron Emission Tomography) imaging, a hot topic in diagnostic technologies.

The synthesis and characterization of CAS No. 2411246-28-9 have been documented in several peer-reviewed journals, highlighting its stability and reactivity under controlled conditions. One of the key advantages of this compound is its compatibility with cross-coupling reactions, which are fundamental in organic synthesis. This property has led to its use in the preparation of more complex molecules, particularly those with heterocyclic frameworks. The 5-methylpyridin-2-yl group, in particular, enhances its solubility in polar solvents, making it easier to handle in laboratory settings.

From an industrial perspective, N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride is valued for its potential in agrochemical and material science applications. Its fluorine-containing structure imparts unique properties such as increased lipophilicity and metabolic stability, which are desirable traits in the design of crop protection agents. Furthermore, the compound's ability to act as a sulfonylating agent has been explored in the development of advanced polymers and coatings, addressing the growing demand for high-performance materials.

Environmental and safety considerations are also critical when discussing CAS No. 2411246-28-9. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its reactive functional groups. Researchers emphasize the importance of green chemistry principles when working with such compounds, aligning with global efforts to reduce the environmental impact of chemical processes. This aspect resonates with current sustainability trends and the increasing focus on eco-friendly alternatives in the chemical industry.

In summary, N-methyl-N-(5-methylpyridin-2-yl)methylsulfamoyl fluoride (CAS No. 2411246-28-9) represents a promising compound with diverse applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the methylpyridinyl and sulfamoyl fluoride groups, make it a valuable tool for researchers and industrial chemists alike. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and beyond.